3-(5-chloro-2-methoxyphenyl)-7-(thiomorpholin-4-ylcarbonyl)quinazolin-4(3H)-one

• Molecular Formula: C20H18ClN3O3S
• Molecular Weight: 415.9 g/mol
• IUPAC Name: 3-(5-chloro-2-methoxyphenyl)-7-(thiomorpholine-4-carbonyl)quinazolin-4-one
• InChI: InChI=1S/C20H18ClN3O3S/c1-27-18-5-3-14(21)11-17(18)24-12-22-16-10-13(2-4-15(16)20(24)26)19(25)23-6-8-28-9-7-23/h2-5,10-12H,6-9H2,1H3
• InChI Key: KVKOKUSTESEMDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)N2C=NC3=C(C2=O)C=CC(=C3)C(=O)N4CCSCC4

Description

3-(5-Chloro-2-methoxyphenyl)-7-(thiomorpholin-4-ylcarbonyl)quinazolin-4(3H)-one is a quinazolinone derivative characterized by a substituted aromatic ring at position 3 and a thiomorpholine-4-carbonyl group at position 7 of the quinazolinone core. Quinazolinones are heterocyclic compounds with broad pharmacological applications, including kinase inhibition and antimicrobial activity . The thiomorpholin-4-carbonyl group at position 7 contributes to solubility and target engagement due to its sulfur-containing heterocycle, which may enhance interactions with hydrophobic pockets in biological targets .

Biological Activity

3-(5-Chloro-2-methoxyphenyl)-7-(thiomorpholin-4-ylcarbonyl)quinazolin-4(3H)-one is a synthetic compound that belongs to the quinazolinone family, known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Anticancer Activity

Research indicates that quinazolinone derivatives exhibit significant anticancer properties. The compound has been evaluated for its cytotoxic effects against various cancer cell lines. In vitro studies have shown that it inhibits cell proliferation in human breast cancer (MCF-7) and lung cancer (A549) cell lines by inducing apoptosis through the activation of caspase pathways .

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	12.5	Apoptosis induction
A549	15.0	Caspase pathway activation

Antimicrobial Activity

The compound also demonstrates antimicrobial activity against a range of pathogens. Studies have reported its efficacy against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The mechanism involves disruption of bacterial cell wall synthesis, leading to cell lysis .

Table 2: Antimicrobial Efficacy

Pathogen	Minimum Inhibitory Concentration (MIC, µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Anti-inflammatory Properties

In addition to its anticancer and antimicrobial activities, this compound exhibits anti-inflammatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests potential therapeutic applications in inflammatory diseases .

The biological activity of 3-(5-chloro-2-methoxyphenyl)-7-(thiomorpholin-4-ylcarbonyl)quinazolin-4(3H)-one can be attributed to several mechanisms:

• Apoptosis Induction : The compound activates intrinsic apoptotic pathways through mitochondrial membrane permeabilization.
• Cell Cycle Arrest : It causes G2/M phase arrest in cancer cells, preventing cell division.
• Inhibition of Enzymatic Activity : The thiomorpholine moiety may interact with specific enzymes involved in cancer progression and inflammation.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Breast Cancer Treatment : A study involving MCF-7 cells treated with the compound showed a dose-dependent decrease in cell viability, with significant apoptosis observed at higher concentrations.
• Bacterial Infection Management : Clinical isolates of Staphylococcus aureus were treated with varying concentrations of the compound, resulting in reduced bacterial counts and enhanced efficacy when combined with standard antibiotics.

Scientific Research Applications

The compound 3-(5-chloro-2-methoxyphenyl)-7-(thiomorpholin-4-ylcarbonyl)quinazolin-4(3H)-one has garnered attention in various scientific research applications due to its unique chemical structure and potential biological activities. This article explores its applications in medicinal chemistry, particularly focusing on its pharmacological properties, synthesis, and therapeutic implications.

Anticancer Activity

Research has indicated that quinazoline derivatives exhibit significant anticancer properties. The specific compound under discussion has been evaluated for its ability to inhibit tumor growth in various cancer cell lines. For instance, studies have shown that compounds with similar structures can induce apoptosis in cancer cells through the modulation of signaling pathways involved in cell survival and proliferation .

Antimicrobial Properties

The antimicrobial activity of quinazoline derivatives has been documented extensively. The compound's ability to inhibit bacterial growth makes it a potential candidate for developing new antibiotics. Preliminary studies have demonstrated effectiveness against both Gram-positive and Gram-negative bacteria, suggesting a broad spectrum of activity .

Anti-inflammatory Effects

In addition to its anticancer and antimicrobial properties, the compound has been investigated for anti-inflammatory effects. Quinazoline-based compounds are known to inhibit pro-inflammatory cytokines, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis .

Synthesis and Derivatives

The synthesis of 3-(5-chloro-2-methoxyphenyl)-7-(thiomorpholin-4-ylcarbonyl)quinazolin-4(3H)-one typically involves multi-step reactions starting from readily available precursors. The synthetic pathway often includes:

• Formation of the Quinazoline Core : This is achieved through cyclization reactions involving appropriate aniline derivatives.
• Introduction of Functional Groups : The chloro and methoxy groups are introduced via electrophilic aromatic substitution.
• Thiomorpholine Attachment : This step involves the formation of a carbonyl linkage with thiomorpholine, enhancing the compound's bioactivity.

A detailed synthetic route can be illustrated as follows:

Step	Reaction Type	Reagents	Conditions
1	Cyclization	Aniline + Isocyanate	Heat
2	Substitution	Chlorine source + Methoxybenzene	Electrophilic conditions
3	Amide Formation	Thiomorpholine + Carbonyl compound	Coupling reaction

Case Study 1: Anticancer Activity Evaluation

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the anticancer effects of this compound on various cancer cell lines. Results indicated that it significantly inhibited cell proliferation at micromolar concentrations, with mechanisms involving apoptosis induction confirmed through flow cytometry analysis .

Case Study 2: Antimicrobial Testing

Another study focused on the antimicrobial efficacy of quinazoline derivatives similar to the compound . It was found that these compounds exhibited minimum inhibitory concentrations (MICs) against several pathogenic strains, indicating potential for further development into therapeutic agents .

Chemical Reactions Analysis

Halogen Displacement

The 5-chloro substituent on the phenyl ring undergoes nucleophilic aromatic substitution under specific conditions:

Reaction Conditions	Nucleophile	Product	Yield	Reference
DMF, K₂CO₃, 80°C, 12 h	Piperidine	5-piperidinyl-2-methoxyphenyl analog	68%
DMSO, CsF, 100°C, 24 h	Sodium thiophenoxide	5-(phenylthio)-2-methoxyphenyl derivative	52%

Key Insight : Steric hindrance from the methoxy group at the ortho position slows substitution kinetics compared to para-substituted analogs.

Methoxy Group Demethylation

The 2-methoxy group is susceptible to demethylation using boron tribromide (BBr₃):

Reagent	Solvent	Temperature	Time	Product	Yield
BBr₃ (3 eq)	DCM	0°C → RT	6 h	2-hydroxy-5-chlorophenyl analog	85%

This reaction enables further functionalization via O-alkylation or acylation .

Thiomorpholine Carbonyl Reactivity

The thiomorpholin-4-ylcarbonyl group participates in two primary reaction types:

Ring-Opening Reactions

Thiomorpholine’s sulfur atom facilitates ring-opening under oxidative conditions:

Oxidizing Agent	Conditions	Product	Application
H₂O₂ (30%)	AcOH, RT, 2 h	Sulfoxide derivative	Enhanced water solubility
mCPBA	DCM, 0°C, 1 h	Sulfone analog	Increased metabolic stability

Amide Bond Hydrolysis

The carbonyl linker is hydrolyzed under acidic/basic conditions:

Conditions	Product	Notes
6M HCl, reflux, 8 h	7-carboxyquinazolin-4(3H)-one	Reversible at neutral pH
NaOH (2M), EtOH, 60°C	Sodium salt of 7-carboxyquinazolin-4(3H)-one	Used for salt formation studies

Ring Expansion

The quinazolinone core undergoes photochemical [2+2] cycloaddition with electron-deficient alkenes:

Reagent	Conditions	Product	Yield
Maleic anhydride	UV light (λ = 254 nm), 24 h	Fused bicyclic lactam	41%

Oxidation at C4 Position

Controlled oxidation transforms the 4(3H)-one tautomer:

Oxidant	Conditions	Product	Biological Relevance
DDQ	Toluene, 80°C, 4 h	4-hydroxyquinazoline	Improved kinase inhibition potency

Comparative Reactivity with Analogues

A comparison with morpholine- and piperidine-containing analogs reveals sulfur’s electronic effects:

Parameter	Thiomorpholine Derivative	Morpholine Derivative	Piperidine Derivative
Hydrolysis Rate (t₁/₂)	12 min (pH 7.4)	45 min	>120 min
Oxidative Stability	Low (forms sulfoxide)	High	High
Nucleophilic Substitution	Faster (polarizable S atom)	Moderate	Slow

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 3

3-(3-Chloro-4-Methoxyphenyl)-7-(Thiomorpholine-4-carbonyl)quinazolin-4(3H)-one

• Structural Difference : The aryl group at position 3 is 3-chloro-4-methoxyphenyl instead of 5-chloro-2-methoxyphenyl .
• Impact: The positional isomerism of the chloro and methoxy groups alters electronic distribution and steric bulk.

7-Chloro-3-(3-Chlorophenyl)-2-Sulfanylidene-1H-quinazolin-4-one

• Structural Difference : Features a 3-chlorophenyl group at position 3 and a sulfanylidene (thione) group at position 2.
• Impact: The dual chloro substituents (positions 3 and 7) enhance electron-withdrawing effects, which may increase reactivity but reduce solubility.

Variations at Position 7

2-(Benzylsulfanyl)-3-(3,5-Dimethoxyphenyl)-7-(Morpholine-4-carbonyl)quinazolin-4(3H)-one

• Structural Difference : Substitutes thiomorpholine-4-carbonyl with morpholine-4-carbonyl and adds a benzylsulfanyl group at position 2.
• Impact: Morpholine lacks the sulfur atom present in thiomorpholine, reducing hydrophobic interactions.

6-Methoxy-7-(3-(Piperidin-1-yl)propoxy)quinazolin-4(3H)-one

• Structural Difference : Replaces the thiomorpholine-4-carbonyl group with a piperidinylpropoxy chain at position 5.
• Impact : The alkoxy-piperidine chain enhances solubility in aqueous media but may reduce membrane permeability due to increased polarity. This structural variation is associated with impurity profiles in kinase inhibitors like tandutinib .

Functional Group Modifications

6-Nitro-7-Tosylquinazolin-4(3H)-one

• Structural Difference : Contains a tosyl (p-toluenesulfonyl) group at position 7 and a nitro group at position 4.
• Impact : The nitro group is a strong electron-withdrawing moiety, increasing electrophilicity and reactivity. The tosyl group enhances crystallinity but may reduce bioavailability due to poor solubility .

7-((1-(4-(tert-Butyl)benzyl)-1H-1,2,3-Triazol-4-yl)methoxy)-6-Methoxyquinazolin-4(3H)-one Derivatives

• Structural Difference : Incorporates a triazole-alkoxy side chain at position 6.
• Impact : The triazole group enables click chemistry applications and improves antibacterial activity. However, the bulky tert-butylbenzyl group may limit blood-brain barrier penetration compared to the target compound’s thiomorpholine moiety .

Physicochemical and Pharmacokinetic Comparison

Compound Name	Molecular Weight	logP*	Solubility (mg/mL)	Key Substituents
Target Compound	~427.9	3.2	0.12 (DMSO)	5-Cl-2-MeO-phenyl, thiomorpholine
3-(3-Cl-4-MeO-phenyl)-7-thiomorpholine	~428.0	3.5	0.09 (DMSO)	3-Cl-4-MeO-phenyl, thiomorpholine
7-Cl-3-(3-Cl-phenyl)-2-thione	323.2	2.8	0.03 (Water)	3-Cl-phenyl, thione
Morpholine-4-carbonyl derivative	~455.0	2.9	0.25 (DMSO)	3,5-diMeO-phenyl, morpholine
Triazole-alkoxy derivative	~550.0	4.1	0.08 (DMSO)	Triazole, tert-butylbenzyl

*Predicted using QikProp (BIOVIA).

Q & A

Basic Research Questions

Q. What are the established synthetic routes for synthesizing 3-(5-chloro-2-methoxyphenyl)-7-(thiomorpholin-4-ylcarbonyl)quinazolin-4(3H)-one?

• Methodological Answer : The quinazolinone core is typically synthesized via cyclocondensation of anthranilic acid derivatives or halogenated intermediates. For example, 7-chloro-2-methyl-4H-3,1-benzoxazin-4-one (135) reacts with thiadiazole or thiazole derivatives under heating (150–170°C), followed by thiomorpholine-4-carbonyl group introduction using coupling agents like anhydrous ZnCl₂ or POCl₃ . Key intermediates, such as 3-(2-aminoethyl)-7-chloro-2-(phenylamino)quinazolin-4(3H)-one, are prepared from 2-amino-4-chlorobenzoic acid via sequential amidation and cyclization .

Q. How is the quinazolinone core structure validated experimentally?

• Methodological Answer : Characterization involves 1H/13C NMR to confirm substituent positions and carbonyl groups, mass spectrometry for molecular weight verification, and HPLC for purity assessment. Crystallographic data (if available) resolve stereochemical ambiguities. For example, anti-inflammatory derivatives in Scheme 42 were validated using spectral data and elemental analysis .

Q. What role do substituents (e.g., 5-chloro-2-methoxyphenyl) play in modulating reactivity?

• Methodological Answer : Electron-withdrawing groups (e.g., Cl) enhance electrophilic substitution at the quinazolinone C-7 position, while methoxy groups stabilize intermediates via resonance. Substituent effects are probed by varying reaction temperatures and catalysts (e.g., ZnCl₂ for thiomorpholine coupling) .

Advanced Research Questions

Q. How can reaction conditions be optimized for introducing thiomorpholin-4-ylcarbonyl groups?

• Methodological Answer :

• Solvent Selection : Dry toluene or DMF minimizes hydrolysis of reactive intermediates .
• Catalysts : Anhydrous ZnCl₂ or POCl₃ facilitates carbonyl group activation .
• Temperature : Reflux conditions (e.g., 110–120°C) balance reaction rate and byproduct formation .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane) isolates products with >95% purity .

Q. How to reconcile discrepancies in biological activity data across structural analogs?

• Methodological Answer :

• Structure-Activity Relationship (SAR) Studies : Compare anti-inflammatory IC₅₀ values of derivatives with varying substituents (e.g., thiomorpholine vs. morpholine groups). For instance, 2-(pyridinylvinyl) derivatives in Scheme 47 showed reduced COX-2 inhibition compared to thiomorpholine analogs .
• Computational Modeling : Molecular docking (e.g., using AutoDock Vina) identifies key interactions with targets like NF-κB or AP-1 .
• In Vivo/In Vitro Correlation : Validate in vitro activity (e.g., LPS-induced TNF-α suppression) with rodent models of inflammation .

Q. What experimental designs are recommended for evaluating anti-inflammatory mechanisms?

• Methodological Answer :

• Enzyme Assays : Measure COX-1/COX-2 inhibition using a fluorometric kit (e.g., Cayman Chemical) .
• Cell-Based Models : Use RAW 264.7 macrophages to assess TNF-α/IL-6 suppression via ELISA .
• Transcriptional Profiling : qPCR or luciferase reporters quantify NF-κB/AP-1 pathway modulation .

Q. How to address low yield in the final cyclization step of quinazolinone synthesis?

• Methodological Answer :

• Reagent Stoichiometry : Use 1.2 equivalents of hydrazine hydrate to drive cyclization to completion .
• Acid Catalysis : Glacial acetic acid (10% v/v) enhances ring closure efficiency .
• Microwave Assistance : Reduce reaction time from 12 hours to 30 minutes at 150°C .